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Here are answers to common questions researchers have when combining biocontrol agents with chemical

fungicides.

¢ Q1: Can Trichoderma strains be used with tolclofos-methyl? The compatibility is highly strain-
specific. One study on Rhizoctonia solani found that the fungicide Rizolex (active ingredient:
Tolclofos-methyl 50% WP) was used in vitro at 1 ppm without being tested against Trichoderma [1].
This indicates that tolclofos-methyl is used for pathogen control, but its specific inhibitory effect on

various Trichoderma species remains unquantified and requires experimental determination.

e Q2: What is the general principle for combining fungicides with biocontrol agents? The core

principle is to ensure the BCAs are compatible with the fungicides. This is often done by:

o Selecting for inherent resistance: Some BCAs may naturally tolerate certain fungicides.

o Using fungicide-resistant strains: Applying fungal BCAs that have been selected or
developed for enhanced resistance to specific fungicides [2]. It is recommended to first examine
the inherent resistance of a BCA to a fungicide in vitro before proceeding to in vivo experiments

[2].

e Q3: How do I test the compatibility in my experiment? You can adapt the following established

methodologies from recent literature to test tolclofos-methyl's effect on your Trichoderma isolates.
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Experimental Protocol: Determining Tolclofos-methyl's
Effect on Trichoderma

This protocol outlines how to evaluate the impact of tolclofos-methyl on the growth of your specific

Trichoderma isolate in vitro, using the "poisoned food technique" [1].

1. Primary Aim: To determine the percentage inhibition (PI) of mycelial growth of a Trichoderma isolate

when exposed to tolclofos-methyl.

2. Equipment & Reagents

e Potato Dextrose Agar (PDA)

¢ Tolclofos-methyl (commercial fungicide, e.g., Rizolex 50% WP)
e Sterile distilled water

e Petri dishes

e Laboratory incubator

e Cork borer (~5 mm diameter)

3. Experimental Workflow

The following diagram outlines the key steps for the poisoned food technique assay:
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(Prepare PDA Media) (Prepare Fungicide Stock Solution)

N~

Incorporate Tolclofos-methyl
into Molten PDA
(Create serial dilutions, e.g., 0, 1, 10, 100 ppm)

(Pour Plates and Allow to Solidify)

Inoculate Each Plate with a
5-mm Mycelial Disc of Trichoderma

Incubate at 25+2°C
for 5-7 Days

(Measure Radial Growth (mm))

'

(Calculate % Inhibition (PI))

Compare Pl across
concentrations

(Analyze Data)
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4. Data Collection & Analysis

¢ Quantitative Data: After the incubation period, measure the diameter of the fungal colony in each
plate. Perform at least three replicates for each treatment [3].
¢ Formula: Use the following standard formula to calculate the Percentage Inhibition (P1) of mycelial
growth [1] [3]: PI (%) =[(C - T) / C] x 100
o Cis the average diameter of the Trichoderma colony on the control plates (without fungicide).
o T is the average diameter of the Trichoderma colony on the treatment plates (with tolclofos-
methyl).

5. Interpretation of Results

¢ Low PI values indicate that the Trichoderma strain is tolerant or resistant to tolclofos-methyl at the
tested concentration, suggesting potential for combined use.

¢ High PI values indicate that the fungicide strongly inhibits the Trichoderma strain, making it
unsuitable for combination.

You can structure your results in a table like the one below for clear comparison.

Tolclofos-methyl Concentration Average Radial Growth Percentage Inhibition (PI
(ppm) (mm) * %) *

0 (Control) 80.0 0.0

1 65.5 18.1

10 40.2 49.8

100 15.0 81.3

Note: The data in this table is hypothetical and for illustrative purposes only. You must replace it with your

experimental data.

Key Considerations for Your Research

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s545544?utm_src=pdf-body-img
https://bio-protocol.org/exchange/minidetail?id=7678366&type=30
https://www.mdpi.com/2309-608X/9/2/167
https://bio-protocol.org/exchange/minidetail?id=7678366&type=30
https://www.smolecule.com/products/s545544?utm_src=pdf-body
https://www.smolecule.com/products/s545544?utm_src=pdf-body
https://www.smolecule.com/products/s545544?utm_src=pdf-body
https://www.smolecule.com/products/s545544?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

¢ Strain Specificity: Remember that the response to tolclofos-methyl can vary significantly between
different species and even isolates of Trichoderma [4] [5]. Always test the specific strain you intend to
use.

¢ Beyond Mycelial Growth: For a comprehensive assessment, you could also investigate the
fungicide's effect on spore germination and the production of key antifungal metabolites by
Trichoderma [5].

e Next Steps: If in vitro results are promising (low inhibition), the next step is to validate the combined
efficacy against the target pathogen in a greenhouse or pot experiment, similar to the protocols used
in other studies [4] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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